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Compound of Interest

Compound Name: But-3-yn-1-yl methanesulfonate

Cat. No.: B121603 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed experimental procedures for nucleophilic substitution

reactions utilizing But-3-yn-1-yl methanesulfonate. This versatile reagent allows for the

introduction of the but-3-yn-1-yl moiety into a variety of molecular scaffolds, a valuable building

block in medicinal chemistry and materials science, particularly for applications in "click"

chemistry and as a PROTAC linker.[1][2]

Introduction
But-3-yn-1-yl methanesulfonate is an effective electrophile for S(_N)2 reactions. The

methanesulfonate group is an excellent leaving group, facilitating its displacement by a wide

range of nucleophiles. The terminal alkyne functionality provides a handle for subsequent

transformations, most notably the copper-catalyzed azide-alkyne cycloaddition (CuAAC).

General Reaction Scheme
The general transformation involves the reaction of But-3-yn-1-yl methanesulfonate with a

nucleophile, typically in the presence of a base and a suitable solvent, to yield the substituted

product.
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Start Combine But-3-yn-1-yl
methanesulfonate and NaN₃ in DMF

Heat at 80 °C
for 12 hours

Aqueous Workup:
- Dilute with water
- Extract with Et₂O

Purification:
- Dry over Na₂SO₄

- Concentrate in vacuo
4-Azidobut-1-yne

Start
Combine But-3-yn-1-yl

methanesulfonate, Benzylamine,
and K₂CO₃ in CH₃CN

Heat at 60 °C
for 16 hours

Aqueous Workup:
- Filter solids

- Concentrate filtrate
- Partition between EtOAc and water

Purification:
- Dry organic layer

- Concentrate in vacuo
- Column chromatography

N-Benzyl-but-3-yn-1-amine
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Start
Combine But-3-yn-1-yl

methanesulfonate, Thiophenol,
and Et₃N in CH₂Cl₂

Stir at room temperature
for 4 hours

Aqueous Workup:
- Wash with aq. NaHCO₃

- Wash with brine

Purification:
- Dry organic layer

- Concentrate in vacuo
- Column chromatography

4-(Phenylthio)but-1-yne

Synthesis of Functionalized Alkyne

Click Chemistry

Biological Application
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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